![molecular formula C38H55FN4O4 B591440 Pentadecanoic Acid 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7 CAS No. 1404053-61-7](/img/no-structure.png)
Pentadecanoic Acid 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7
Overview
Description
Pentadecanoic Acid 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7 is a derivative of Paliperidone palmitate . It is a biochemical used for proteomics research . The molecular formula is C38H55FN4O4 and the molecular weight is 650.87 .
Synthesis Analysis
The synthesis of this compound is related to Paliperidone . A process for preparing aseptic crystalline 3- [2- [4- (6-fluoro-l,2-benzisoxazol-3-yl)-l-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy- 2-methyl-4H-pyrido [l,2-a]pyrimidin-4-one palmitate ester has been described in a patent .Molecular Structure Analysis
The molecular structure of this compound is related to its parent compound, Paliperidone . The empirical formula is C23H27FN4O3 .properties
CAS RN |
1404053-61-7 |
|---|---|
Product Name |
Pentadecanoic Acid 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7 |
Molecular Formula |
C38H55FN4O4 |
Molecular Weight |
650.88 |
IUPAC Name |
[3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-9-yl] pentadecanoate |
InChI |
InChI=1S/C38H55FN4O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-35(44)46-33-16-15-23-43-37(33)40-28(2)31(38(43)45)22-26-42-24-20-29(21-25-42)36-32-19-18-30(39)27-34(32)47-41-36/h18-19,27,29,33H,3-17,20-26H2,1-2H3 |
InChI Key |
VFEKGVCVKCZZRU-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCC(=O)OC1CCCN2C1=NC(=C(C2=O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F)C |
synonyms |
Paliperidone Pentadecanoate; 9-Hydroxyrisperidone Pentadecanoate |
Origin of Product |
United States |
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